Cas no 69056-21-9 (Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy-)
69056-21-9 structure
Product Name:Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy-
CAS No:69056-21-9
MF:C10H12O3
MW:180.200483322144
CID:392309
PubChem ID:1549094
Update Time:2025-04-19
Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy-
- AC1LU7QP
- AKOS025401152
- EINECS 207-277-9
- AI3-36149
- Coniferyl alcohol, cis
- Phenol, 4-(3-hydroxy-1-propenyl)-2-methoxy-
- 4-[(Z)-3-hydroxyprop-1-enyl]-2-methoxy-phenol
- bmse010156
- JMFRWRFFLBVWSI-IHWYPQMZSA-N
- ASW5FSM5Z0
- UNII-ASW5FSM5Z0
- 4-Hydroxy-3-methoxycinnamylic alcohol
- (Z)-Coniferyl Alcohol
- 4-[(Z)-3-hydroxyprop-1-enyl]-2-methoxyphenol
- Phenol, 4-(3-hydroxy-1-propen-1-yl)-2-methoxy-
- Coniferyl alcohol, (Z)-
- 4-((1Z)-3-Hydroxy-1-propen-1-yl)-2-methoxyphenol
- cis-coniferyl alcohol
- Phenol, 4-(3-hydroxy-1-propenyl)-2-methoxy-, (Z)-
- Phenol, 4-((1Z)-3-hydroxy-1-propen-1-yl)-2-methoxy-
- 69056-21-9
- CHEMBL2088631
-
- Inchi: 1S/C10H12O3/c1-13-10-7-8(3-2-6-11)4-5-9(10)12/h2-5,7,11-12H,6H2,1H3/b3-2-
- InChI Key: JMFRWRFFLBVWSI-IHWYPQMZSA-N
- SMILES: O(C)C1=C(C=CC(/C=C\CO)=C1)O
Computed Properties
- Exact Mass: 180.07866
- Monoisotopic Mass: 180.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.69
Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy- Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
69056-21-9 (Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy-) Related Products
- 97-54-1(Isoeugenol)
- 93-16-3(Methyl isoeugenol)
- 63644-71-3(Phenol, 2-methoxy-4-(3-methoxy-1-propenyl)-)
- 458-35-5(Coniferyl alcohol)
- 40918-90-9((E)-3,4-Dimethoxycinnamyl Alcohol)
- 6379-72-2(1,2-dimethoxy-4-(1E)-prop-1-en-1-ylbenzene)
- 6380-24-1((Z)-Methylisoeugenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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